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Compound of Interest

Compound Name: 5-Fluoro-2-nitrophenylacetonitrile

Cat. No.: B1294223 Get Quote

An In-depth Technical Guide to 5-Fluoro-2-nitrophenylacetonitrile

This technical guide provides a comprehensive overview of the material safety data, properties,

and handling procedures for 5-Fluoro-2-nitrophenylacetonitrile, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identification
5-Fluoro-2-nitrophenylacetonitrile is a nitrile derivative characterized by a phenyl ring

substituted with both a fluorine atom and a nitro group.[1] It is primarily used as a key

intermediate in organic synthesis, particularly in the pharmaceutical industry for creating

bioactive compounds.[1]
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Identifier Value

Product Name 5-Fluoro-2-nitrophenylacetonitrile

Synonyms
Acetonitrile, (5-fluoro-2-nitrophenyl)-; 2-(5-

fluoro-2-nitrophenyl)acetonitrile

CAS Number 3456-75-5[2][3][4][5]

Molecular Formula C₈H₅FN₂O₂[1][3][4][5]

Molecular Weight 180.14 g/mol [1][4][5]

InChI Key YETOJTGGLXHUCS-UHFFFAOYSA-N[3]

SMILES
[O-]--INVALID-LINK--

C1=CC=C(F)C=C1CC#N[3]

Physical and Chemical Properties
The physical and chemical properties of 5-Fluoro-2-nitrophenylacetonitrile are summarized

below.
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Property Value Source

Physical State
Crystals or powder or

crystalline powder
[3]

Appearance
White to pale cream to pale

yellow
[3]

Melting Point 70-72°C [1][2]

67.0-73.0°C [3]

Boiling Point 303.6°C at 760 mmHg [1][2]

Flash Point 137.4°C [1]

Density 1.367 g/cm³ [1]

Vapor Pressure 0.00092 mmHg at 25°C [1]

Refractive Index 1.554 [1]

Assay (GC) ≥98.5% [3]

Hazard Identification and Safety
Due to its potential hazards and toxicity, it is crucial to handle this chemical with appropriate

safety protocols.[1] While specific GHS hazard statements were not consistently available

across all sources, related compounds with similar structures are classified as harmful if

swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[6][7][8]

General Precautionary Measures:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use in a well-ventilated place.[2]

Wear suitable protective clothing, including chemical-impermeable gloves.[2]

Keep away from sources of ignition and use non-sparking tools.[2]
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Exposure Event First Aid Response

Medical Attention

Inhalation Remove to fresh air

Skin Contact Wash with soap & water

Eye Contact Rinse with water for 15 mins

Ingestion Rinse mouth, call poison center

Seek medical advice if symptoms persist

Click to download full resolution via product page

Caption: General first aid workflow following exposure.

Handling, Storage, and Disposal
Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing and avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Storage:
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Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Keep away from foodstuff containers or incompatible materials.[2]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[9]

Start: Receive Chemical

Preparation:
- Wear PPE (Gloves, Goggles)
- Ensure adequate ventilation

Handling:
- Use non-sparking tools

- Avoid dust/aerosol formation
- Avoid contact with skin/eyes

Storage:
- Store in cool, dry, well-ventilated area

- Keep container tightly closed

After Use

Disposal:
- Collect waste in suitable, closed containers

- Dispose via approved waste plant

Waste Generation

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe laboratory workflow for handling 5-Fluoro-2-nitrophenylacetonitrile.

Accidental Release Measures
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In case of a spill or leak:

Personal Precautions: Ensure adequate ventilation, avoid dust formation, and wear personal

protective equipment (chemical impermeable gloves). Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage if safe to do so. Do not let the chemical

enter drains.[2]

Containment and Cleaning: Remove all sources of ignition. Collect the material using spark-

proof tools and place it in a suitable, closed container for disposal.[2]

Experimental Protocols and Applications
Specific experimental protocols for the synthesis or use of 5-Fluoro-2-nitrophenylacetonitrile
were not available in the consulted resources. However, its primary role is as a versatile

intermediate and building block in organic synthesis.[1]

Key Applications:

Pharmaceutical Industry: Used as a key intermediate for the synthesis of bioactive

compounds and potential drug candidates.[1] The fluorine atom and nitro group are crucial

for developing therapeutic agents with improved pharmacological properties.[1]

Organic Synthesis: Serves as a valuable building block for preparing a wide range of

chemical compounds.[1]

Research and Development: Employed as a starting material to explore new chemical

reactions and synthesize novel compounds.[1]

Material Science: Can be incorporated into polymers or coatings to develop new materials

with enhanced properties like thermal stability or chemical resistance.[1]
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Application Fields

Outcomes / Products

5-Fluoro-2-nitrophenylacetonitrile

Pharmaceuticals Organic Synthesis Research & Development Material Science

Bioactive Compounds &
Potential Drug Candidates

Versatile Building Block for
Diverse Chemical Compounds

Exploration of New
Synthetic Strategies Advanced Polymers & Coatings

Click to download full resolution via product page

Caption: Key application areas for 5-Fluoro-2-nitrophenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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